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The Maillard reaction, a non-enzymatic browning reaction between amino acids and reducing

sugars, is fundamental to the development of color, flavor, and aroma in thermally processed

foods. A key contributor to the characteristic savory and potato-like aroma of many cooked

foods is methional (3-(methylthio)propanal). This sulfur-containing aldehyde is formed through

the Strecker degradation of the essential amino acid methionine. Due to its extremely low odor

threshold, even minute quantities of methional can significantly influence the sensory profile of

a food product. This guide explores the intricate mechanisms of methional's involvement in the

Maillard reaction, its subsequent chemical transformations, and the analytical methodologies

used for its study.

Formation of Methional: The Strecker Degradation
Pathway
Methional is a primary product of the Strecker degradation of methionine, a crucial step in the

advanced stages of the Maillard reaction. This reaction involves the interaction of an α-amino

acid with a dicarbonyl compound, which is an intermediate product of the Maillard reaction. The

process results in the oxidative deamination and decarboxylation of the amino acid, yielding an

aldehyde with one less carbon atom—the Strecker aldehyde—and an α-aminoketone.

The formation of methional is influenced by several factors, including temperature, pH, and the

specific types of amino acids and reducing sugars present. The reaction is generally favored at

higher temperatures and under neutral to slightly alkaline conditions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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